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Compound of Interest

Compound Name: m-PEG9-Br

Cat. No.: B1676803

An In-Depth Technical Guide to m-PEG9-Br

This guide provides a comprehensive overview of the chemical structure and molecular weight
of methoxy-poly(ethylene glycol)-9-bromide (m-PEG9-Br), a monodisperse PEG linker. It is
intended for researchers, scientists, and professionals in the field of drug development and
bioconjugation.

Chemical Properties and Structure

m-PEG9-Br is a heterobifunctional PEG derivative featuring a methoxy ether group (-OCHs) at
one terminus and a reactive bromide group (-Br) at the other. The polyethylene glycol chain
consists of nine repeating ethylene glycol units, which imparts hydrophilicity to molecules it is
conjugated with. The bromide is an excellent leaving group, making this compound particularly
useful for conjugation reactions with nucleophiles such as thiols and amines.[1][2][3][4]

The hydrophilic nature of the PEG spacer enhances the solubility of the modified molecules in
aqueous media.[1][3] This property is highly advantageous in biological applications.

Table 1: Chemical and Physical Properties of m-PEG9-Br
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Property Value References

CAS Number 125562-30-3 [1][3][5]1[6]

Molecular Formula C19H39BrOs9 [11[3]1[5][6]

Molecular Weight 491.4 g/mol [1][5][6]
28-Bromo-

Alternate Name 2,5,8,11,14,17,20,23,26- [31[5]
nonaoxaoctacosane

Purity >95% [5]

Solubility Water, DMSO, DCM, DMF [11[3]

" -20°C or -5°C, dry and
Storage Conditions ) [11[4115]
protected from sunlight

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of m-PEG9-Br are proprietary
and specific to individual manufacturers. However, a general synthetic approach involves the
Williamson ether synthesis, where a monomethoxylated PEG alcohol is reacted with a
brominating agent. Purification is typically achieved through chromatographic techniques to
ensure high purity. For specific reaction conditions, it is recommended to consult the supplier's
documentation or relevant scientific literature.

Applications in Research and Drug Development
The unique properties of m-PEG9-Br make it a valuable tool in various scientific disciplines:

e Bioconjugation: It is widely used as a linker to attach therapeutic agents, imaging agents, or
targeting moieties to proteins, peptides, and other biomolecules.

e Drug Delivery: The PEG chain can improve the pharmacokinetic profile of drugs by
increasing their solubility, stability, and circulation time, while reducing immunogenicity.

o« PROTACs and ADCs: It serves as a linker in the construction of Proteolysis Targeting
Chimeras (PROTACS) and Antibody-Drug Conjugates (ADCSs).
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» Nanotechnology: m-PEG9-Br is utilized in the surface modification of nanoparticles to
enhance their biocompatibility and stability in biological fluids.[4][5]

Chemical Structure Diagram

The following diagram illustrates the chemical structure of the m-PEG9-Br molecule.

Click to download full resolution via product page

Caption: Chemical structure of m-PEG9-Br.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676803?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

